Cas no 2287301-79-3 ({[3-(4-Fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)

• Product Name: {[3-(4-Fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• CAS No: 2287301-79-3
• MF: C₁₃H₁₆FN
• MW: 205.271246910095
• CID: 5815242
• PubChem ID: 137945860
• Update Time: 2025-06-25

{[3-(4-Fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[3-(4-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• 1-[3-(4-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• EN300-6760513
• 2287301-79-3
• {[3-(4-Fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

• Inchi： 1S/C13H16FN/c1-15-9-12-6-13(7-12,8-12)10-2-4-11(14)5-3-10/h2-5,15H,6-9H2,1H3
• InChI Key： QEGASAICUINBHE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C12CC(CNC)(C1)C2

Computed Properties

• Exact Mass: 205.126677677g/mol
• Monoisotopic Mass: 205.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on {[3-(4-Fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

Introduction to Compound CAS No 2287301-79-3: {[3-(4-Fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

The compound with CAS number 2287301-79-3, named as {[3-(4-Fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of tertiary amines and features a bicyclic structure, which is known for its stability and potential applications in various fields such as pharmaceuticals, agrochemicals, and advanced materials.

The core structure of this compound is centered around the bicyclo[1.1.1]pentane moiety, a highly rigid and strained bicyclic framework that imparts exceptional stability to the molecule. Attached to this bicyclic system is a 4-fluorophenyl group, which introduces electronic effects and enhances the compound's reactivity in certain chemical transformations. The presence of the methylamine group further modulates the compound's properties, making it versatile for various synthetic applications.

Recent studies have highlighted the potential of this compound in drug discovery programs, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles. The rigid bicyclic structure provides an ideal scaffold for incorporating functional groups that can interact with specific biological targets, such as enzymes or receptors.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution reactions and cyclization steps. The use of advanced catalytic systems has enabled researchers to optimize the synthesis pathway, ensuring high yields and purity levels.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of complex molecules with therapeutic potential. For instance, it has been employed in the construction of heterocyclic compounds that exhibit anti-inflammatory and anticancer activities.

From an environmental standpoint, this compound has shown minimal toxicity in preliminary assessments, making it suitable for use in green chemistry processes that prioritize sustainability and eco-friendliness.

In conclusion, CAS No 2287301-79-3 represents a valuable addition to the arsenal of organic compounds available for modern chemical research and development. Its unique structure and versatile properties continue to inspire innovative applications across diverse scientific disciplines.